Cas no 1805453-18-2 (Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805453-18-2
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805613
• Update Time: 2025-07-22

Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-7(18)3-4-5(9(12)13)2-6(11)17-8(4)10(14,15)16/h2,9H,3H2,1H3
• InChI Key： UHDGZEJIRMNTLO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)(F)F)C=1CC(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate

Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805453-18-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1805453-18-2, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This heterocyclic ester, characterized by its unique fluorinated and trifluoromethyl substituents, has garnered considerable attention due to its versatile applications in medicinal chemistry and agrochemical research. The structural peculiarities of this molecule contribute to its distinct reactivity and potential utility in designing novel bioactive entities.

The incorporation of difluoromethyl, fluoro, and trifluoromethyl groups into the pyridine core imparts a high degree of electronic and steric modulation, which is pivotal for optimizing pharmacokinetic properties such as lipophilicity, metabolic stability, and target binding affinity. These fluorinated moieties are well-documented for their ability to enhance the bioavailability of drug candidates by influencing solubility, permeability, and resistance to enzymatic degradation. In recent years, the strategic use of such fluorinated compounds has become a cornerstone in the development of next-generation therapeutics.

In the context of contemporary pharmaceutical research, Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate has been explored as a key intermediate in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have highlighted its potential role in developing kinase inhibitors, where the electron-withdrawing nature of the fluorinated substituents aids in achieving high selectivity and potency. The pyridine scaffold itself is a privileged structure in drug discovery, frequently appearing in approved drugs due to its favorable interactions with biological targets.

The compound's synthesis involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of fluorine atoms, particularly in positions 4 and 6 relative to the pyridine ring, requires precise control over reaction conditions to ensure regioselectivity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing this complex framework efficiently. Additionally, the ester functionality at the 3-position provides a handle for further derivatization, allowing chemists to explore diverse chemical space.

Emerging research indicates that Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate may find applications beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for developing advanced materials with tailored electronic properties. For example, fluorinated pyridines have been investigated as components in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs) due to their ability to enhance charge transport and thermal stability. This interdisciplinary potential underscores the compound's significance in both life sciences and materials science.

The safety profile of this compound is another critical aspect that warrants thorough investigation. While it does not fall under hazardous or controlled substance classifications, proper handling protocols must be adhered to during synthesis and handling to mitigate any potential risks associated with organic solvents and reagents used. Recent studies have emphasized the importance of green chemistry principles in optimizing synthetic routes for such compounds, aiming to minimize waste generation and environmental impact.

In conclusion, Methyl 4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine-3-acetate exemplifies the intersection of innovation and utility in modern chemical research. Its structural complexity and functional diversity position it as a valuable building block for developing novel therapeutics and materials. As scientific understanding advances, it is anticipated that this compound will continue to play a pivotal role in addressing complex challenges across multiple domains of science and technology.